[(1-Isopropylpiperidin-4-yl)methyl]amine
Overview
Description
[(1-Isopropylpiperidin-4-yl)methyl]amine (IPPM) is an organic compound belonging to the class of piperidines. It is a colorless liquid with a boiling point of 101-102°C and a melting point of -50°C. IPPM is a versatile compound with many applications in the fields of organic synthesis and pharmaceuticals. It is used as an intermediate in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and food additives. It is also used in the production of polymers and as a corrosion inhibitor. Additionally, IPPM is used in the synthesis of a variety of other compounds, such as quaternary ammonium salts, surfactants, and dyes.
Scientific Research Applications
Biogenic Amines in Fish and Food Products
Biogenic amines, including those related to or derived from amine compounds similar to "[(1-Isopropylpiperidin-4-yl)methyl]amine," play roles in food safety, spoilage, and the formation of nitrosamines. Studies have highlighted the significance of these compounds in fish safety and quality determination, with implications for understanding food toxicity and spoilage processes (Bulushi et al., 2009). Furthermore, the analytical methods for detecting biogenic amines in foods have been reviewed, emphasizing their importance due to toxicity and as indicators of food freshness or spoilage (Önal, 2007).
Neuroprotective and Anti-addictive Properties
Research on compounds structurally related to "this compound" has shown potential neuroprotective, antiaddictive, and antidepressant-like activities in animal models of central nervous system disorders. These compounds exhibit complex mechanisms of neuroprotection in various neurodegenerative diseases and demonstrate potential as antidepressant and antiaddictive drugs (Antkiewicz‐Michaluk et al., 2018).
Environmental Implications and Degradation
The environmental impact of nitrogen-containing compounds, including amines and related structures, has been extensively reviewed, particularly in the context of water pollution and advanced oxidation processes for degradation. These compounds are resistant to conventional degradation processes, necessitating the development of effective treatment technologies (Bhat & Gogate, 2021). Additionally, the sources, fate, and toxicity of chemical warfare agent degradation products have been assessed, indicating the persistence and potential environmental and health risks associated with these compounds (Munro et al., 1999).
Advanced Materials Development
Amine-functionalized metal–organic frameworks (MOFs) have emerged as materials of interest for CO2 capture and catalysis, leveraging the interaction between CO2 and basic amino functionalities for environmental applications. These materials exhibit excellent gas separation performance and catalytic activities, demonstrating the versatility and potential of amine-functionalized compounds in materials science (Lin et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
(1-propan-2-ylpiperidin-4-yl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2/c1-8(2)11-5-3-9(7-10)4-6-11/h8-9H,3-7,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYCMYOWBZQNVBV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC(CC1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90428471 | |
Record name | 1-[1-(Propan-2-yl)piperidin-4-yl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90428471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
132740-52-4 | |
Record name | 1-[1-(Propan-2-yl)piperidin-4-yl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90428471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.